Cas no 13312-52-2 (9-cis-β-Carotene)

9-cis-β-Carotene structure

Product Name:9-cis-β-Carotene

CAS No:13312-52-2

MF:C₄₀H₅₆

MW:536.872652053833

CID:824701

PubChem ID:329757890

Update Time:2025-04-19

9-cis-β-Carotene Chemical and Physical Properties

Names and Identifiers

- 9-cis-β-Carotene
- 1,3,3-trimethyl-2-[(1E,3Z,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene
- (9Z)-β-β-Carotene
- Neo-β-carotene U
- (9Z)-β-Carotene
- neo U-β-Carotene
- (9Z)-β,β-Carotene
- 3K5NFW97PV
- 9-CIS-.BETA.,.BETA.-CAROTENE
- 1,3,3-trimethyl-2-[(1E,3E,5E,7E,9E,11E,13E,15Z,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene
- OENHQHLEOONYIE-BVZAMQQESA-N
- HY-136234
- Q27135678
- AKOS040740678
- (9Z)-.BETA.,.BETA.-CAROTENE
- 9-CIS-.BETA.-CAROTENE
- 9-Cis-beta,beta-Carotene
- (9Z)-.BETA.-CAROTENE
- 9-cis-
- 9-Cis Beta-Carotene
- neo-beta-carotene U
- beta,beta-Carotene, neo-U
- C20484
- .BETA.,.BETA.-CAROTENE, 9-CIS-
- 2,2'-((1E,3Z,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-TETRAMETHYLOCTADECA-1,3,5,7,9,11,13,15,17-NONAENE-1,18-DIYL)BIS(1,3,3-TRIMETHYLCYCLOHEX-1-ENE)
- (9Z)-beta-Carotene
- NEO-.BETA.-CAROTENE U
- (9CIS)-.BETA.,.BETA.-CAROTENE
- beta-Carotene, (9Z)-
- 13312-52-2
- beta,beta-Carotene, 9-cis-
- .BETA.-CAROTENE, NEO U-
- CHEBI:67188
- UNII-3K5NFW97PV
- 9-cis-beta-carotene
- A-Carotene
- CS-0120904
- .BETA.-CAROTENE, (9Z)-
- DTXSID70920483
- 9-cis-??-Carotene
- (9Z)-beta-Carotene, >=90.0% (HPLC)
- (9Z)-I2,I2-Carotene
- (9CIS)-BETA,BETA-CAROTENE
- BETA-CAROTENE, NEO U-
- DTXCID101349391
- DA-50040
- 9-cis-b-Carotene
- (9Z)-I2-Carotene
- 1,3,3-trimethyl-2-((1E,3E,5E,7E,9E,11E,13E,15Z,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl)cyclohexene
- 9-cis-I2,I2-Carotene
- (9Z)-BETA,BETA-CAROTENE
- 9-cis-I2-Carotene
- MDL： MFCD00870648
- Inchi： 1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21-,34-22+
- InChI Key： OENHQHLEOONYIE-BVZAMQQESA-N
- SMILES： C1(C)(C)C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(/C)\C=C\C2=C(C)CCCC2(C)C)/C)/C)=C(C)CCC1

Computed Properties

Exact Mass: 536.438201786g/mol
Monoisotopic Mass: 536.438201786g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 40
Rotatable Bond Count: 10
Complexity: 1120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 9
Undefined Bond Stereocenter Count: 0
XLogP3: 13.5
Topological Polar Surface Area: 0Å²

9-cis-β-Carotene Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

9-cis-β-Carotene Pricemore >>

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